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Compound of Interest

Compound Name: Citreoindole

Cat. No.: B10775908

Comprehensive statistical validation and comparative analysis of Citreoindole's bioactivity are
currently hampered by a lack of detailed publicly available data. Initial research indicates that
while Citreoindole has been identified as a unique diketopiperazine metabolite, its
pharmacological properties remain largely unexplored.

Citreoindole is recognized as an unusual metabolite isolated from a hybrid cell fusion of two
strains of Pencillium citreoviride.[1][2] Its chemical structure was notably revised in 2016.[1][2]

Preliminary studies have reported that Citreoindole exhibits weak activity against mammalian
tumor cell lines.[1] However, beyond this general observation, there is a conspicuous absence
of quantitative data in the public domain. Specific metrics such as IC50 values, dose-response
curves, and comparative efficacy against other compounds are not available. This scarcity of

information precludes the creation of detailed, structured data tables for comparative analysis.

Furthermore, the mechanism of action of Citreoindole has not been elucidated. There are no
published studies detailing its molecular targets or the signaling pathways it may modulate.
This lack of mechanistic insight makes it impossible to construct the requested signaling
pathway diagrams or to provide detailed experimental protocols for its bioactivity assessment.

While the broader class of indole alkaloids, particularly those derived from marine organisms,
has been a subject of extensive research for their diverse and potent biological activities,
including anticancer, anti-inflammatory, and antimicrobial properties, specific data for
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Citreoindole is not part of this larger body of work. The exploration of marine indole alkaloids
has revealed a wide array of compounds with intriguing structural features and
pharmacological potential, but Citreoindole's bioactivity profile remains an underexplored
area.

In conclusion, while the chemical identity of Citreoindole is established, the current body of
scientific literature does not contain the necessary quantitative bioactivity data or mechanistic
studies to perform a rigorous statistical validation or to develop a comprehensive comparative
guide as requested. Further investigation into its pharmacology is required to understand its
potential as a bioactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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